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Compound of Interest

Compound Name: Tetra-p-tolylethene

Cat. No.: B1595811

This guide provides a comprehensive overview of the chemical and physical properties of
Tetra-p-tolylethene (TPE), a cornerstone molecule in the field of materials science. TPE is a
prime example of a luminogen exhibiting Aggregation-Induced Emission (AIE), a photophysical
phenomenon with profound implications for the development of advanced optoelectronic
materials, chemical sensors, and biomedical probes. This document is intended for
researchers, scientists, and drug development professionals seeking a detailed understanding
of TPE's fundamental characteristics and its experimental handling.

Core Molecular Identifiers

Tetra-p-tolylethene is a symmetrical, sterically hindered aromatic alkene. Its unique propeller-
like structure is central to its remarkable photophysical behavior.
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Identifier Value Source

1-methyl-4-[1,2,2-tris(4-
IUPAC Name [1]
methylphenyl)ethenyllbenzene

Synonyms 1,1,2,2-Tetra-p-tolylethene

CAS Number 5831-43-6 [1]
Molecular Formula CsoHz2s [1]
Molecular Weight 388.54 g/mol [1]
InChi Key KNBCWMJBIJTDTC- 2]

UHFFFAOYSA-N

The Phenomenon of Aggregation-Induced Emission
(AIE)

The most defining characteristic of Tetra-p-tolylethene is its Aggregation-Induced Emission
(AIE). In dilute solutions, TPE is virtually non-emissive. However, upon aggregation in poor
solvents or in the solid state, it becomes strongly fluorescent. This behavior is antithetical to
most traditional fluorophores, which suffer from Aggregation-Caused Quenching (ACQ).

The underlying mechanism for AIE in TPE is the Restriction of Intramolecular Motions (RIM). In
the dissolved state, the four p-tolyl rings of the TPE molecule undergo low-frequency rotational
and vibrational motions. These motions provide non-radiative pathways for the excited state to
decay, effectively quenching fluorescence. When the molecules aggregate, these
intramolecular motions are physically constrained. This blockage of non-radiative decay
channels forces the excited state to decay radiatively, resulting in a dramatic increase in
fluorescence quantum yield.
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Aggregate / Solid State
TPE Aggregate Physical Constraint Restricted Intramolecular Radiative Decay Strong Fluorescence
(Excited State) Motions (RIM)

Dilute Solution

TPE Molecule Active Motion Intramolecular Non-Radiative Decay Non-emissive
(Excited State) Rotation/Vibration (Heat Dissipation)
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(Start: Di-p-tolylmethanone)

Low-valent Titanium Reagent
(e.g., TiCla/Zn or TiCls/LiAlH4)
in anhydrous THF

Reductive Coupling
(Reflux under inert atmosphere)

3. After reaction

Quenching
(e.g., ag. K2COs3)

4. Process

Work-up & Extraction
(e.g., with Dichloromethane)

. Isolate

Purification
(Column Chromatography)

Groduct: Tetra-p-tolylethena
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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